Cas no 2172170-77-1 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid
• CAS No: 2172170-77-1
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6300310
• PubChem ID: 165509562
• Update Time: 2025-07-21

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid
• EN300-1554093
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylpropanamido]benzoic acid
• 2172170-77-1

• Inchi： 1S/C27H26N2O5/c1-17(25(30)29(2)19-9-7-8-18(14-19)26(31)32)15-28-27(33)34-16-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-14,17,24H,15-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： DDDSPAFNGKCYDC-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(N(C)C1C=CC=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid (CAS No. 2172170-77-1)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid (CAS No. 2172170-77-1) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its complex structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). The compound's unique properties, such as its stability under acidic conditions and ease of deprotection, have garnered significant attention from researchers exploring novel drug delivery systems and bioactive peptides.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid has surged due to advancements in peptide-based therapeutics. With the rise of personalized medicine and targeted therapies, this compound plays a pivotal role in developing treatments for conditions such as cancer, diabetes, and autoimmune diseases. Researchers frequently search for "Fmoc amino acid applications" or "CAS 2172170-77-1 solubility," highlighting its relevance in modern biochemistry.

The synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid involves multi-step organic reactions, ensuring high purity and yield for laboratory use. Its molecular formula, C₂₄H₂₄N₂O₅, reflects its intricate design, combining aromatic and aliphatic components. This structural complexity enables its use in creating peptide conjugates and biomaterial scaffolds, addressing queries like "how to purify Fmoc-protected compounds" or "2172170-77-1 MSDS."

From an industrial perspective, CAS 2172170-77-1 is valued for its compatibility with automated peptide synthesizers, streamlining large-scale production. Its role in drug discovery pipelines is underscored by its ability to facilitate the synthesis of modified peptides with enhanced bioavailability. As interest grows in "green chemistry in peptide synthesis," this compound's efficient deprotection process aligns with sustainable laboratory practices.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid (CAS No. 2172170-77-1) remains indispensable in cutting-edge research. Its applications span from therapeutic peptide development to material science, answering pressing questions like "best solvents for Fmoc deprotection" and "2172170-77-1 storage conditions." As the scientific community continues to explore its potential, this compound will undoubtedly remain a cornerstone of innovative biochemical solutions.